Cas no 189118-23-8 (Gadolinium;germanium;silicon)

• Product Name: Gadolinium;germanium;silicon
• CAS No: 189118-23-8
• MF: GdGeSi
• MW: 257.975500106812
• MDL: MFCD12546006
• CID: 2602169
• PubChem ID: 329761597
• Update Time: 2025-07-28

Gadolinium;germanium;silicon Chemical and Physical Properties

Names and Identifiers

• gadolinium,germanium,silicon
• Gadolinium germanium silicide
• PUBCHEM_57467918
• Gadolinium;germanium;silicon
• Gadolinium Silicon Germanium Alloy
• 189118-23-8
• DTXSID60726734

• MDL： MFCD12546006
• Inchi： 1S/Gd.Ge.Si
• InChI Key： LVKVKSQVTJLPDE-UHFFFAOYSA-N
• SMILES： [Gd].[Ge].[Si]

Computed Properties

• Exact Mass: 259.82222g/mol
• Monoisotopic Mass: 259.82222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 5.7 g/mL at 25 °C
• Melting Point: 1675 °C

Gadolinium;germanium;silicon Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H261
• Warning Statement： P231+P232-P370+P378-P402+P404
• Hazardous Material transportation number：UN 3208 4.3 / PGIII
• WGK Germany：3
• Hazard Category Code： 15
• Safety Instruction： 43
• Hazardous Material Identification：

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous metal compounds Intermetallic lanthanide compounds